Cas no 894789-82-3 (tert-butyl 2-(oxan-4-ylidene)acetate)

Tert-butyl 2-(oxan-4-ylidene)acetate is a versatile intermediate in organic synthesis, particularly valuable for its reactive exocyclic double bond and ester functionality. The tert-butyl ester group enhances stability, facilitating handling and storage, while the oxan-4-ylidene moiety offers a constrained cyclic framework for selective transformations. This compound is useful in the preparation of complex heterocycles, pharmaceuticals, and fine chemicals, where its structural features enable efficient functionalization. Its compatibility with a range of reaction conditions, including nucleophilic additions and cyclizations, makes it a practical choice for synthetic applications. The product is typically supplied in high purity to ensure consistent performance in demanding chemical processes.

tert-butyl 2-(oxan-4-ylidene)acetate structure

894789-82-3 structure

Product Name:tert-butyl 2-(oxan-4-ylidene)acetate

CAS No:894789-82-3

MF:C₁₁H₁₈O₃

MW:198.258823871613

MDL:MFCD22415212

CID:1941809

PubChem ID:21224195

Update Time:2025-06-09

tert-butyl 2-(oxan-4-ylidene)acetate Chemical and Physical Properties

Names and Identifiers

- Acetic acid, (tetrahydro-4H-pyran-4-ylidene)-, 1,1-dimethylethyl ester
- tert-butyl 2-(oxan-4-ylidene)acetate
- tert-Butyl 2-(tetrahydro-4H-pyran-4-ylidene)acetate
- tert-Butyl 2-(dihydro-2H-pyran-4(3H)-ylidene)acetate
- PB21571
- MDL： MFCD22415212
- Inchi： 1S/C11H18O3/c1-11(2,3)14-10(12)8-9-4-6-13-7-5-9/h8H,4-7H2,1-3H3
- InChI Key： OLTQCCDQAVEAIU-UHFFFAOYSA-N
- SMILES： O1CC/C(=C/C(=O)OC(C)(C)C)/CC1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 227
XLogP3: 1.3
Topological Polar Surface Area: 35.5

tert-butyl 2-(oxan-4-ylidene)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM108964-1g	tert-Butyl 2-(tetrahydro-4H-pyran-4-ylidene)acetate	894789-82-3	97%	1g	$275	2021-08-06
Chemenu	CM108964-5g	tert-Butyl 2-(tetrahydro-4H-pyran-4-ylidene)acetate	894789-82-3	97%	5g	$825	2021-08-06
Chemenu	CM108964-10g	tert-Butyl 2-(tetrahydro-4H-pyran-4-ylidene)acetate	894789-82-3	97%	10g	$1265	2021-08-06
Apollo Scientific	OR924830-250mg	tert-Butyl 2-(tetrahydro-4h-pyran-4-ylidene)acetate	894789-82-3	95%	250mg	£225.00	2025-02-21
Apollo Scientific	OR924830-1g	tert-Butyl 2-(tetrahydro-4h-pyran-4-ylidene)acetate	894789-82-3	95%	1g	£555.00	2025-02-21
Chemenu	CM108964-1g	tert-Butyl 2-(tetrahydro-4H-pyran-4-ylidene)acetate	894789-82-3	97%	1g	$***	2023-03-31
eNovation Chemicals LLC	D498770-1G	tert-butyl 2-(oxan-4-ylidene)acetate	894789-82-3	97%	1g	$300	2024-07-21
eNovation Chemicals LLC	D498770-5G	tert-butyl 2-(oxan-4-ylidene)acetate	894789-82-3	97%	5g	$900	2024-07-21
eNovation Chemicals LLC	D498770-10G	tert-butyl 2-(oxan-4-ylidene)acetate	894789-82-3	97%	10g	$1380	2024-07-21
eNovation Chemicals LLC	D498770-25G	tert-butyl 2-(oxan-4-ylidene)acetate	894789-82-3	97%	25g	$3045	2024-07-21